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Compound of Interest

Compound Name: Glycylglycine hydrochloride

Cat. No.: B7818121

When working with Glycylglycine and its related compounds, understanding the appropriate
personal protective equipment (PPE) and handling procedures is critical to ensure laboratory
safety. This guide provides essential, immediate safety and logistical information for
researchers, scientists, and drug development professionals.

Important Note on Chemical Identity: It is crucial to distinguish between Glycylglycine and
Glycine hydrochloride, as their safety requirements differ. Glycylglycine is a dipeptide, while
Glycine hydrochloride is the salt of the amino acid glycine. The term "Glycylglycine
hydrochloride" can be ambiguous. Please verify the specific compound you are using by
checking the CAS number on your container against the information below.

e Glycylglycine: CAS No. 556-50-3

e Glycine Hydrochloride: CAS No. 6000-43-7

Personal Protective Equipment (PPE)
Recommendations

The following table summarizes the recommended personal protective equipment for handling
Glycylglycine and Glycine hydrochloride in solid form.
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PPE Category Glycylglycine Glycine Hydrochloride
) Safety glasses with side Chemical safety goggles or a
Eye/Face Protection ) ]
shields or goggles.[1][2] face shield.[3][4]
) ] Lab coat and suitable gloves Protective clothing and
Skin Protection . ) )
(e.qg., nitrile rubber).[1][2][5] chemical-resistant gloves.[3][4]

] ] Generally not required under
A dust respirator (e.g., P1 filter,

) ) NIOSH/MSHA approved) is o ] ]
Respiratory Protection _ _ ventilation. Use a respirator if
necessary if dust is generated.

[1](216]

normal use with adequate

dust is generated or irritation is

experienced.[3][7]

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:

o Work in a well-ventilated area. For Glycine hydrochloride, the use of a chemical fume hood is
recommended.[3][8]

e Ensure that an eyewash station and safety shower are readily accessible.[3]

e Ground all equipment containing the material to prevent static discharge.[1]

2. Donning PPE:

» Before handling the chemical, put on all required PPE as outlined in the table above.
¢ Inspect gloves for any tears or punctures before use.[4][9]

3. Handling the Chemical:

e Avoid generating dust.[1][3][5]

e Do not breathe in the dust.[3][4]
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e Avoid contact with skin, eyes, and clothing.[3][8]

e Wash hands thoroughly after handling.[3][5][10]

4., Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][3][4][5]
e Glycine hydrochloride is moisture-sensitive and should be stored accordingly.[3][7]
» Store away from incompatible materials such as strong oxidizing agents.[3][5]

5. Accidental Spills:

o For small spills, sweep up the solid material, avoiding dust generation, and place it in a
suitable container for disposal.[5]

» For large spills of Glycylglycine, more extensive PPE is required, including splash goggles, a
full suit, boots, and a self-contained breathing apparatus.[1]

Disposal Plan

» Dispose of the chemical and its container in accordance with local, regional, and national
regulations.[3][4][5]

 Itis recommended to use a licensed professional waste disposal service.[9]
¢ Do not empty into drains.[4][6]

o Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.[4][9]

Visual Workflow for Safe Chemical Handling

The following diagram illustrates the logical steps for the safe handling of powdered chemicals
like Glycylglycine and Glycine hydrochloride.
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Safe Handling Workflow for Powdered Chemicals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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